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Compound of Interest

Compound Name: Tri(Amino-PEG5-amide)-amine

Cat. No.: B611472

Essential Safety and Handling Guide for
Tri(Amino-PEG5-amide)-amine

This guide provides crucial safety protocols, operational procedures, and disposal plans for
researchers, scientists, and drug development professionals handling Tri(Amino-PEG5-
amide)-amine. The following information is compiled to ensure the safe and effective use of
this compound in a laboratory setting.

Chemical and Physical Properties

Tri(Amino-PEG5-amide)-amine is a polyethylene glycol (PEG) derivative containing three
primary amino groups.[1] These amino groups are reactive with carboxylic acids, activated
NHS esters, and carbonyl compounds such as ketones and aldehydes.[1][2] Its PEGylated
structure enhances water solubility.[2][3]
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Property Value Source
Molecular Formula C45H93N7018 [L1121[31[4115]
Molecular Weight ~1020.27 g/mol [L112][31[41[5]
CAS Number 2055013-52-8 [21[31[4]1[5]
Appearance Not specified (likely a solid)

Solubility Soluble in Water, DMSO, DMF  [2]

Store at -20°C or 2-8°C,
Storage [21[3]
sealed and dry

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Tril(Amino-PEG5-amide)-amine is not readily
available, a hazard assessment based on its amine functionalities and PEG backbone
necessitates cautious handling to prevent potential skin and eye irritation.[6] Amines as a class
of compounds can be corrosive and toxic.[7]
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PPE Category

Item

Specification

Rationale

Eye & Face Protection

Safety Goggles or
Face Shield

Must comply with
OSHA 29 CFR
1910.133 or European
Standard EN166.[8]

Protects against
potential splashes and

airborne particles.

Skin Protection

Nitrile Gloves

Chemical-resistant,
disposable. Inspect
before use and
change immediately if

contaminated.[6][9]

Amines can cause
skin irritation. Nitrile
gloves offer good

protection.

Laboratory Coat

Standard, full-sleeved.

Prevents skin contact

with the chemical.[6]

Respiratory Protection

Chemical Fume Hood

All handling of the
solid compound or
solutions should be
conducted in a
certified chemical
fume hood.[8]

Minimizes inhalation
of any potential dust

or aerosols.

NIOSH-approved

Respirator

Use a NIOSH-
approved respirator
with an appropriate
cartridge if a fume
hood is unavailable or
if handling large
guantities that may

generate dust.[8][9]

Provides protection
from nuisance levels
of dusts.[9]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

o Preparation and Engineering Controls:
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o Ventilation: All work with Tri(Amino-PEG5-amide)-amine must be performed in a well-
ventilated area, preferably within a certified chemical fume hood.[8]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible.[8]

o Spill Kit: Have a chemical spill kit appropriate for amines available in the immediate
vicinity.

e Handling Procedure:

o Donning PPE: Before handling the compound, put on all required PPE as detailed in the
table above.

o Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance
enclosure to avoid generating airborne dust. Further processing of solid materials may
result in the formation of combustible dusts.[9]

o Dispensing: Carefully dispense the required amount, avoiding splashes and the
generation of aerosols.

o Reactions and Manipulations: Keep all containers tightly closed when not in use. Avoid
contact with strong oxidizing agents.[8]

o Decontamination and Doffing PPE:

o Glove Removal: Remove gloves using the proper technique to avoid skin contact with the
outer contaminated surface.[9]

o Lab Coat Removal: Remove the lab coat before leaving the laboratory to prevent the
spread of contamination.

o Hand Washing: Wash hands thoroughly with soap and water after handling the compound.

[9]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[7] Seek medical attention if irritation persists.
[10]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Seek immediate medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[8]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
[9] Seek immediate medical attention.[8]

o Spill: For small spills, absorb with an inert material and place in a suitable container for
disposal. For large spills, dike the area and collect the material for disposal. Avoid dust
formation.[9]

Disposal Plan
All waste containing Tri(Amino-PEG5-amide)-amine must be treated as hazardous waste.

o Waste Collection: Collect all waste, including empty containers, contaminated PPE, and spill
cleanup materials, in a clearly labeled, sealed, and chemically compatible container.[7]

» Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations. Contact a licensed professional waste disposal service to
dispose of this material.

Experimental Workflow
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Caption: Logical workflow for the safe handling of Tril(Amino-PEG5-amide)-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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